Cas no 1361672-27-6 (2'-(Difluoromethyl)-5'-methoxy-2,3,5-trichlorobiphenyl)

2'-(Difluoromethyl)-5'-methoxy-2,3,5-trichlorobiphenyl is a chlorinated biphenyl derivative featuring a difluoromethyl and methoxy substituent on the aromatic rings. This compound is of interest in synthetic and medicinal chemistry due to its unique substitution pattern, which combines halogenation and functional group diversity. The presence of both electron-withdrawing (trichloro, difluoromethyl) and electron-donating (methoxy) groups offers versatility in further chemical modifications. Its structural complexity makes it a valuable intermediate for developing pharmaceuticals, agrochemicals, or advanced materials. The compound's stability and reactivity are influenced by the synergistic effects of its substituents, enabling selective transformations in cross-coupling or nucleophilic substitution reactions. Proper handling is required due to potential hazards associated with halogenated aromatics.
2'-(Difluoromethyl)-5'-methoxy-2,3,5-trichlorobiphenyl structure
1361672-27-6 structure
Product Name:2'-(Difluoromethyl)-5'-methoxy-2,3,5-trichlorobiphenyl
CAS No:1361672-27-6
MF:C14H9Cl3F2O
MW:337.576468229294
CID:4999504
Update Time:2025-06-08

2'-(Difluoromethyl)-5'-methoxy-2,3,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

    • 2'-(Difluoromethyl)-5'-methoxy-2,3,5-trichlorobiphenyl
    • Inchi: 1S/C14H9Cl3F2O/c1-20-8-2-3-9(14(18)19)10(6-8)11-4-7(15)5-12(16)13(11)17/h2-6,14H,1H3
    • InChI Key: CASCZXYTDNWXSC-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC(=CC=1C1C=C(C=CC=1C(F)F)OC)Cl)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 319
  • XLogP3: 6
  • Topological Polar Surface Area: 9.2

2'-(Difluoromethyl)-5'-methoxy-2,3,5-trichlorobiphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011000895-250mg
2'-(Difluoromethyl)-5'-methoxy-2,3,5-trichlorobiphenyl
1361672-27-6 97%
250mg
484.80 USD 2021-07-05
Alichem
A011000895-500mg
2'-(Difluoromethyl)-5'-methoxy-2,3,5-trichlorobiphenyl
1361672-27-6 97%
500mg
847.60 USD 2021-07-05
Alichem
A011000895-1g
2'-(Difluoromethyl)-5'-methoxy-2,3,5-trichlorobiphenyl
1361672-27-6 97%
1g
1,564.50 USD 2021-07-05

Additional information on 2'-(Difluoromethyl)-5'-methoxy-2,3,5-trichlorobiphenyl

Comprehensive Overview of 2'-(Difluoromethyl)-5'-methoxy-2,3,5-trichlorobiphenyl (CAS No. 1361672-27-6)

The compound 2'-(Difluoromethyl)-5'-methoxy-2,3,5-trichlorobiphenyl (CAS No. 1361672-27-6) is a specialized organofluorine and polychlorinated biphenyl (PCB) derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceutical research, material science, and agrochemical development. This article delves into the molecular structure, synthesis, and emerging uses of this compound, while addressing common queries and trends in scientific literature and AI-driven research.

Chemically, 2'-(Difluoromethyl)-5'-methoxy-2,3,5-trichlorobiphenyl belongs to the biphenyl family, characterized by its difluoromethyl and methoxy functional groups, as well as three chlorine substitutions. These modifications enhance its stability and reactivity, making it a valuable intermediate in organic synthesis. Researchers have explored its role in catalysis and drug discovery, particularly in designing fluorinated bioactive molecules, which are increasingly sought after for their improved metabolic stability and membrane permeability.

In the context of sustainability and green chemistry, the synthesis of 2'-(Difluoromethyl)-5'-methoxy-2,3,5-trichlorobiphenyl has been optimized to minimize environmental impact. Recent studies highlight the use of flow chemistry and microwave-assisted synthesis to reduce energy consumption and waste generation. These advancements align with the growing demand for eco-friendly chemical processes, a topic frequently searched in academic databases and AI-powered research tools like Google Scholar and PubMed.

The compound’s potential in material science is another area of interest. Its aromatic and halogenated structure lends itself to applications in liquid crystals, organic semiconductors, and polymeric materials. For instance, its incorporation into OLEDs (organic light-emitting diodes) has been investigated due to its electron-withdrawing properties, which can improve device efficiency. This aligns with the surge in searches for next-generation display technologies and flexible electronics.

From a pharmaceutical perspective, 2'-(Difluoromethyl)-5'-methoxy-2,3,5-trichlorobiphenyl has been studied as a precursor for antiviral and anti-inflammatory agents. The difluoromethyl group, in particular, is known to mimic hydrogen bonds and enhance binding affinity to biological targets. This has led to its exploration in COVID-19 drug repurposing studies, a hot topic in post-pandemic research.

Safety and regulatory aspects of this compound are also frequently queried. While it is not classified as a hazardous substance, proper handling protocols are recommended due to its halogenated nature. Researchers often search for MSDS (Material Safety Data Sheets) and handling guidelines, emphasizing the need for clear, accessible information in open-access journals and chemical databases.

In summary, 2'-(Difluoromethyl)-5'-methoxy-2,3,5-trichlorobiphenyl (CAS No. 1361672-27-6) represents a versatile compound with broad applications across multiple disciplines. Its synthesis, properties, and uses reflect current trends in sustainable chemistry, advanced materials, and drug development, making it a subject of ongoing interest in both academic and industrial research. By addressing these high-search-volume topics, this article aims to provide a comprehensive, SEO-optimized resource for scientists and professionals alike.

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